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Compound of Interest

Compound Name: 1-Iodododecane

Cat. No.: B1195088 Get Quote

Essential Safety and Handling Guide for 1-
Iodododecane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Iodododecane (CAS 4292-19-7). Adherence to these guidelines

is critical for ensuring laboratory safety and procedural accuracy.

Primary Hazards: 1-Iodododecane is known to cause skin and serious eye irritation.[1][2][3] It

may also cause respiratory irritation.[1][2][4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1-
Iodododecane.
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Protection Type Specification Source

Eye and Face Protection

Chemical safety goggles or a

face shield conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

[1][2]

Hand Protection

Wear appropriate chemical-

resistant protective gloves

(e.g., Nitrile, Neoprene) to

prevent skin exposure.[1][5]

[1][5]

Body Protection

Wear an appropriate protective

laboratory coat to prevent skin

exposure. For larger quantities

or where splashing is a risk, a

chemical-resistant apron is

recommended.[1][5]

[1][5]

Respiratory Protection

Use only outdoors or in a well-

ventilated area, such as a

chemical fume hood.[1][2][4] If

irritation or other symptoms are

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][6]

[1][6]

Physical and Chemical Properties
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Property Value Source

Molecular Formula C12H25I [1][4]

Molecular Weight 296.23 g/mol [3][4]

Appearance Colorless liquid [4]

Odor Odorless [4]

Melting Point -3 °C / 26.6 °F [4][7]

Boiling Point 159 - 160 °C / 318.2 - 320 °F [4][7]

Flash Point > 110 °C / > 230 °F [4][7]

Density 1.201 g/mL at 25 °C [7]

Solubility Insoluble in water.[8] [8]

Experimental Protocol: Safe Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling of 1-
Iodododecane from initial preparation to final disposal.
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Safe Handling Workflow for 1-Iodododecane

Preparation

Handling

Storage

Emergency & Spill Response

Disposal

Review Safety Data Sheet (SDS)

Inspect Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Locate Emergency Equipment

Don Appropriate PPE

Carefully Transfer Chemical

Avoid Inhalation and Contact Evacuate Area (if necessary)

If Spill Occurs

Wash Hands Thoroughly After Use

Keep Container Tightly Sealed

Store in a Cool, Dry, Well-Ventilated Area

Store Away from Incompatible Materials

Collect Waste in a Labeled, Sealed Container

Contain Spill with Inert Absorbent

Collect Waste into a Labeled Container

Clean Spill Area

Dispose of as Hazardous Waste per Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Iodododecane.
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Procedural Guidance
Pre-Handling Checklist:

Verify Ventilation: Ensure the work area, such as a fume hood, is functioning correctly.[1]

Inspect PPE: Check that all personal protective equipment is in good condition.[1]

Locate Emergency Equipment: Confirm the location and accessibility of safety showers and

eyewash stations.[1][2]

Review SDS: Always read the Safety Data Sheet (SDS) for 1-Iodododecane before

beginning work.[1]

Step-by-Step Handling Procedure:

Don PPE: Put on all required personal protective equipment as specified in the table above.

[1]

Chemical Handling: Work in a well-ventilated area to avoid the inhalation of vapors.[2][9]

Avoid direct contact with skin and eyes.[9]

Post-Handling: Wash hands thoroughly after handling.[1][2]

Storage:

Keep the container tightly closed when not in use.[1][2][9]

Store in a cool, dry, and well-ventilated place away from direct sunlight and incompatible

materials such as strong oxidizing agents and strong bases.[1][2][4][9] 1-Iodododecane is

also light-sensitive.[4][6][9]

Emergency and Spill Response
Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation persists,

consult a physician.[1][2][4]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][2][4]

Inhalation: Move the person into fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[1][2][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[1]

[2][4]

Spill: Ensure adequate ventilation and evacuate personnel to safe areas.[1][9] Use personal

protective equipment during cleanup.[1][9] Absorb the spill with an inert material (e.g., sand,

vermiculite) and collect it into a suitable, closed container for disposal.[1][2][4][5][9] Do not let

the product enter drains.[1][2][9]

Disposal Plan
Dispose of waste in accordance with all local, regional, and national regulations.[1][2][4]

The chemical should be left in its original container and not mixed with other waste.[1]

Handle uncleaned containers as you would the product itself.[1] 1-Iodododecane waste is

classified as hazardous waste.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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